2-(Methylthio)-2-phenylacetohydrazide

• Molecular Formula: C9H12N2OS
• Molecular Weight: 196.27 g/mol
• IUPAC Name: 2-methylsulfanyl-2-phenylacetohydrazide
• InChI: InChI=1S/C9H12N2OS/c1-13-8(9(12)11-10)7-5-3-2-4-6-7/h2-6,8H,10H2,1H3,(H,11,12)
• InChI Key: ZJXRLCSJKFYJRO-UHFFFAOYSA-N
• Canonical SMILES: CSC(C1=CC=CC=C1)C(=O)NN

Description

2-(Methylthio)-2-phenylacetohydrazide is a useful research compound. Its molecular formula is C9H12N2OS and its molecular weight is 196.27 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a stirred solution of methyl 2-(methylthio)-2-phenylacetate (0.300 g, 1 equiv) in anhydrous EtOH (5 mL) was added hydrazine hydrate (0.15 mL, 2 equiv) and heated to reflux. Stirring was then continued for 18 hours. The reaction mixture was then cooled and the solvents removed under reduced pressure. The crude oil was diluted with EtOAc and washed with H2O and the organic phase dried over Na2SO4, filtered, and the solvents removed under reduced pressure to yield a yellow oil which was purified by flash chromatography on silica gel using ethyl acetate and hexanes. The purified product was a white solid (193 mg, 66%).